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Introduction

Maintaining optimal skin hydration is crucial for a healthy skin barrier function. Dehydrated skin
Is often associated with a compromised barrier, leading to dryness, sensitivity, and an
increased susceptibility to environmental aggressors. Saccharide Isomerate, a plant-derived
carbohydrate complex, has demonstrated significant efficacy in improving skin hydration.[1][2]
Its unique mechanism of action, which involves binding to keratin in the stratum corneum,
mimics the skin's natural moisturizing factors (NMFs), providing long-lasting hydration.[1][2]
Furthermore, in-vivo studies have shown that Saccharide Isomerate can reduce transepidermal
water loss (TEWL) and improve skin smoothness and comfort.

These application notes provide detailed in-vitro methodologies to assess the efficacy of
Saccharide Isomerate in enhancing skin hydration. The protocols described herein utilize
Reconstructed Human Epidermis (RHE) models, which closely mimic the structure and function
of the native human epidermis, offering a robust and ethically sound platform for efficacy
testing.[3] The described assays will enable researchers to quantify the effects of Saccharide
Isomerate on key hydration markers, including the expression of barrier proteins and the
synthesis of hyaluronic acid.

Mechanism of Action: Signhaling Pathways
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Saccharide Isomerate enhances skin hydration through a multi-faceted approach that involves
strengthening the skin's natural barrier and boosting its innate moisturizing capabilities. A key
aspect of its mechanism is the upregulation of genes involved in keratinocyte differentiation and
the formation of the cornified envelope, such as Filaggrin (FLG) and Loricrin (LOR).[4][5][6]
Filaggrin is subsequently broken down into amino acids that constitute the Natural Moisturizing
Factor (NMF), which is essential for maintaining stratum corneum hydration. Additionally,
Saccharide Isomerate has been shown to stimulate the synthesis of Hyaluronic Acid (HA), a
potent humectant that can hold up to 1000 times its weight in water.[7]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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